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Compound of Interest

Compound Name: CSC-6

Cat. No.: B15612432

Get Quote

The Small Molecule C-6: A Profile
The compound identified as C-6 has demonstrated selective cytotoxicity against breast cancer

cells, including those that are chemoresistant, while showing minimal effect on normal

mammary epithelial cells.[1] This selectivity makes it a compound of interest in the

development of targeted cancer therapies.

Mechanism of Action
The biological activity of C-6 is characterized by the induction of mitochondrial defects and

endoplasmic reticulum (ER) stress, leading to caspase-independent cell death.[1] This non-

apoptotic cell death mechanism is significant as it may offer a therapeutic strategy for cancers

that have developed resistance to conventional chemotherapeutics which typically induce

apoptosis.[1] The targeting of pathways that lead to mitochondrial dysfunction and ER stress

represents a potential avenue for new treatments against chemoresistant breast cancers.[1]

The figure below illustrates the proposed signaling pathway for C-6 induced cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The small molecule C-6 is selectively cytotoxic against breast cancer cells and its
biological action is characterized by mitochondrial defects and endoplasmic reticulum stress
- PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [comparative analysis of CSC-6 and its analogs].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612432/docs#comparative-analysis-of-csc-6-and-
its-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15612432/docs?utm_src=pdf-body-img#comparative-analysis-of-csc-6-and-its-analogs
https://www.benchchem.com/product/b15612432?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC4303206/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4303206/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4303206/
https://www.benchchem.com/product/b15612432/docs#comparative-analysis-of-csc-6-and-its-analogs
https://www.benchchem.com/product/b15612432/docs#comparative-analysis-of-csc-6-and-its-analogs
https://www.benchchem.com/product/b15612432/docs#comparative-analysis-of-csc-6-and-its-analogs
https://www.benchchem.com/product/b15612432/docs#comparative-analysis-of-csc-6-and-its-analogs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612432?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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